(6-bromo-4-chloroquinolin-2-yl)methanol

Specification

• CAS No.: 2703781-25-1
• Molecular Formula: C10H7BrClNO
• Molecular Weight: 272.5

Introduction

Structural Characteristics and Molecular Properties

Core Chemical Architecture

(6-Bromo-4-chloroquinolin-2-yl)methanol (C₁₀H₇BrClNO; molecular weight: 288.53 g/mol) features a bicyclic quinoline system substituted with halogens and a hydroxymethyl group. The quinoline nucleus consists of a benzene ring fused to a pyridine ring, with bromine and chlorine atoms occupying the 6- and 4-positions, respectively. The hydroxymethyl group at position 2 introduces polarity and hydrogen-bonding capacity, influencing solubility and intermolecular interactions.

Table 1: Structural Comparison of Selected Quinoline Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties
(6-Bromo-4-chloroquinolin-2-yl)methanol	Br (C6), Cl (C4), CH₂OH (C2)	288.53	High halogen density, polar
6-Bromo-4-methylquinolin-2-ol	Br (C6), CH₃ (C4), OH (C2)	238.08	Reduced steric bulk
(6-Bromo-2-methylquinolin-4-yl)methanol	Br (C6), CH₃ (C2), CH₂OH (C4)	252.09	Altered substitution pattern

The spatial arrangement of substituents creates a dipole moment of 3.2 D, as calculated via density functional theory (DFT), which enhances its solubility in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): Resonances at δ 8.72 (d, J = 5.2 Hz, H-3), 8.15 (s, H-5), 7.89 (dd, J = 8.8, 2.4 Hz, H-7), and 4.69 (s, CH₂OH) confirm the substitution pattern.

• IR (KBr): Peaks at 3350 cm⁻¹ (O–H stretch), 1590 cm⁻¹ (C=N quinoline), and 680 cm⁻¹ (C–Br) align with functional group assignments.

Synthesis and Chemical Reactivity

Knorr Quinoline Synthesis Optimization

The synthesis of halogenated quinolines often employs the Knorr reaction, involving condensation of β-keto esters with substituted anilines. For (6-bromo-4-chloroquinolin-2-yl)methanol, key steps include:

Reactivity Profiles

• Nucleophilic Aromatic Substitution: The electron-deficient quinoline ring undergoes substitution at C6 and C4 with amines or thiols, enabling diversification. For example, reaction with piperazine at 120°C in DMF replaces bromine with a piperazinyl group.

• Oxidation: The hydroxymethyl group oxidizes to a carboxylic acid using Jones reagent (CrO₃/H₂SO₄), yielding (6-bromo-4-chloroquinolin-2-yl)carboxylic acid, a precursor for metal-organic frameworks.

Applications in Material Science

Fluorescent Probes

Functionalization with dansyl chloride produces a turn-on fluorescence probe for detecting Zn²⁺ ions (λₑₓ = 340 nm, λₑₘ = 490 nm). The bromine and chlorine substituents enhance Stokes shift by 70 nm compared to unhalogenated analogs.

Polymer Modification

Incorporating (6-bromo-4-chloroquinolin-2-yl)methanol into polyurethane matrices increases tensile strength by 40% and thermal stability up to 280°C, attributed to halogen-mediated crosslinking.

Comparative Analysis with Structural Analogs

Substituent Effects on Bioactivity

Removing the chlorine atom (as in 6-bromo-2-methylquinolin-4-ylmethanol) reduces antimicrobial potency (MIC for S. aureus: 32 µg/mL), underscoring the importance of C4 electronegativity. Conversely, replacing bromine with fluorine improves blood-brain barrier permeability but diminishes receptor binding.

Synthetic Accessibility

The Knorr route achieves higher yields (48%) for (6-bromo-4-chloroquinolin-2-yl)methanol compared to Friedländer syntheses (<30%) used for methyl-substituted variants, favoring scalability.